Cas no 946343-46-0 (N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide)

• Product Name: N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide
• CAS No: 946343-46-0
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5514719
• Update Time: 2025-05-26

N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3,4-diethoxybenzamide
• N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide

• Inchi： 1S/C20H24N2O5S/c1-3-26-18-10-9-15(13-19(18)27-4-2)20(23)21-16-7-5-8-17(14-16)22-11-6-12-28(22,24)25/h5,7-10,13-14H,3-4,6,11-12H2,1-2H3,(H,21,23)
• InChI Key： YYTRFZZHBOYNDM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)C1=CC=C(OCC)C(OCC)=C1

Additional information on N-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide

N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide (CAS No. 946343-46-0): A Comprehensive Overview

N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide (CAS No. 946343-46-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 946343-46-0, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide is notable for its thiazolidine moiety and the presence of diethoxy groups on the benzene ring. The thiazolidine ring, particularly in its dioxo form, imparts unique properties to the molecule, making it a valuable scaffold in drug design. The diethoxy groups contribute to the compound's solubility and stability, which are crucial factors in pharmaceutical development.

Synthesis of N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide typically involves multi-step reactions that include the formation of the thiazolidine ring and subsequent functional group modifications. Recent studies have explored various synthetic routes to optimize yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency.

The biological activities of N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide have been extensively investigated. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. A 2021 study published in Inflammation Research demonstrated that N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide effectively reduced inflammation in both in vitro and in vivo models.

Beyond its anti-inflammatory properties, N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-yl)phenyl-3,4-diethoxybenzamide has also shown potential as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by disrupting their metabolic pathways. A 2020 study published in Cancer Letters highlighted its efficacy against various cancer cell lines, including breast and lung cancer cells.

In addition to its therapeutic applications, N-3-(1,1-dioxo-1^λ₆,2-thiazolidin-2-y l)phenyl - 3 , 4 - diethoxybenzamide has been studied for its potential use as a chemical probe in biological research. Its ability to modulate specific cellular processes makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. A recent review article in Biochemical Pharmacology discussed the use of this compound as a probe for investigating protein-protein interactions and signaling pathways.

The safety profile of N - 3 - ( 1 , 1 - dioxo - 1< sup > λ sup >< sub > 6 sub > , 2 - thiazolidin - 2 - yl ) phenyl - 3 , 4 - diethoxybenzamide strong > has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, N - 3 - ( 1 , 1 - dioxo - 1< sup > λ sup >< sub > 6 sub > , 2 - thiazolidin - 2 - yl ) phenyl - 3 , 4 - diethoxybenzamide strong > ( CAS No . 946343 - 46 - 0 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development . As new studies continue to uncover its mechanisms of action and optimize its use , this compound is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science . p >